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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Panavia TC Technical Support Center

Welcome to the Panavia TC Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and frequently asked questions regarding the effects of different storage conditions
on the properties of Panavia TC.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for Panavia TC?

For optimal performance and shelf-life, Panavia TC paste and ED PRIMER should be stored in
a refrigerator at temperatures between 2°C and 8°C (36°F and 46°F) when not in use.[1][2] It is
also crucial to protect the material from direct sunlight and high temperatures.[1][2]

Q2: Can Panavia TC be stored at room temperature?

While the manufacturer recommends refrigeration for long-term storage, some related Panavia
products have a wider acceptable storage range of 2-25°C (36-77°F). However, for daily use, it
is recommended to take the product out of the refrigerator in the morning and allow it to reach
room temperature before use, returning it to the refrigerator at the end of the day. Prolonged
storage at room temperature, especially in warmer climates, is not advised as it can negatively
impact the material's properties.
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Q3: What are the potential consequences of improper storage, such as exposure to high
temperatures?

Exposure to temperatures above the recommended range can adversely affect the physical
and chemical properties of Panavia TC. This can lead to:

e Reduced Bond Strength: Studies on similar Panavia products have shown that prolonged
storage at elevated temperatures (e.g., 90°F or 32°C) can significantly decrease retention
strength.[3]

o Altered Working and Setting Times: The chemical reactions that govern working and setting
times are temperature-dependent. Improper storage can lead to a shortened working time,
making the cement difficult to handle and place correctly.

o Decreased Shelf-Life: The manufacturer's stated shelf-life is based on storage under
recommended refrigerated conditions. Improper storage will likely shorten the effective life of
the product.

Q4: | left my Panavia TC kit out on the bench overnight. Is it still usable?

If the ambient temperature of your laboratory is within a controlled room temperature range
(e.g., around 20-23°C or 68-73°F), a single overnight exposure is unlikely to render the product
unusable, though it is not ideal. It is recommended to return it to the refrigerator as soon as
possible. However, if the laboratory experienced high temperatures, the material's properties
may be compromised. It is advisable to test a small amount to check for normal consistency
and setting characteristics before using it in a critical experiment. For critical applications, using
a fresh, properly stored kit is recommended.

Q5: Should Panavia TC be brought to room temperature before use?

Yes, it is important to allow Panavia TC paste and ED PRIMER to reach room temperature
before use.[1] Using the material directly from the refrigerator can result in a higher viscosity,
making it difficult to dispense and mix correctly, which can affect the final properties of the
cement.

Troubleshooting Guide
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Issue

Potential Cause Related to
Storage

Recommended Action

Reduced or inconsistent bond

strength

The material was stored at
elevated temperatures for an

extended period.

Discard the current kit and use
a new one that has been
consistently stored under
refrigerated conditions. Ensure
all components are within their

expiration date.

The material was repeatedly
warmed to room temperature

and then refrigerated.

While bringing the material to
room temperature for use is
necessary, minimize the
number of warming and
cooling cycles. Dispense the
required amount and return the
main container to the

refrigerator promptly.

Working time is too short

The material was stored at a
temperature higher than
recommended, accelerating

the chemical reaction.

Use a fresh, properly stored
kit. Ensure the material is not
exposed to direct sunlight or
operating lights during mixing
and application, as this can
also accelerate the setting

time.

The material was not allowed
to cool down to room
temperature after being in a

warm environment.

Always allow the material to
equilibrate to the ambient
temperature of the laboratory

before use.

Inconsistent mixing or

dispensing

The material was used directly
from the refrigerator, leading to

high viscosity.

Allow the material to sit at
room temperature for at least
15-20 minutes before

dispensing and mixing.

The components have begun
to degrade due to improper

storage.

Check for any changes in color

or consistency of the pastes. If
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they appear abnormal, do not

use the Kkit.

Data on Panavia TC Properties

The following table summarizes the shear bond strength of Panavia 21 TC to various
substrates under standard conditions and after artificial aging through thermal cycling. This
data is based on the manufacturer's technical information.[1]

Shear Bond Strength Shear Bond Strength
Substrate (MPa) after 24 hours in (MPa) after 3000 Thermal
37°C water Cycles (4°C - 60°C)
Enamel 24.5 235
Etched Enamel 29.4 28.4
Dentin 17.7 16.7
Ni-Cr Alloy 41.2 40.2
Gold Alloy 36.3 35.3
Porcelain 26.5 255
Cured Composite 27.5 26.5

Experimental Protocols

Below are generalized methodologies for key experiments to assess the properties of dental
cements like Panavia TC. These are based on ISO standards and common practices in dental
materials research.

Shear Bond Strength Testing (based on ISO 4049)

e Substrate Preparation: Prepare standardized bonding surfaces on extracted human or
bovine teeth (for enamel and dentin) or on discs of dental alloys, ceramics, or composite
materials. The surfaces are typically ground flat with silicon carbide paper to a specific grit
(e.g., 600-grit) to create a standardized surface.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://suredental.com/PANAVIA21tech.html
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Bonding Procedure:

o Apply a bonding agent or primer (e.g., ED PRIMER for Panavia TC) to the prepared
substrate surface according to the manufacturer's instructions.

o Place a mold (typically a cylindrical tube with a defined diameter) onto the prepared
surface.

o Mix the Panavia TC cement and fill the mold.

o Remove any excess cement and allow it to set according to the manufacturer's
instructions.

o Storage/Aging:

o For immediate bond strength, store the bonded specimens in distilled water at 37°C for 24
hours.

o For aged bond strength, subject the specimens to thermal cycling (e.g., 3000 cycles
between 5°C and 55°C) or prolonged water storage.

e Testing:
o Mount the specimen in a universal testing machine.

o Apply a shear load to the bonded cylinder at a constant crosshead speed (e.g., 1 mm/min)
until failure occurs.

o The shear bond strength is calculated by dividing the failure load by the bonded surface
area.

Working and Setting Time (based on ISO 4049)

» Material Preparation: Dispense and mix the cement according to the manufacturer's
instructions at a controlled temperature and humidity (e.g., 23 £ 1°C and 50 + 5% relative
humidity).
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o Working Time: Start a stopwatch at the beginning of mixing. The working time is the period
during which the cement can be manipulated without a significant loss of plasticity. This can
be assessed by periodically probing the material with a clean, dry instrument. The end of the
working time is noted when the material no longer flows and begins to set.

o Setting Time: The setting time is determined by an indentation test. A weighted indenter (e.g.,
a Gilmore needle) is gently placed on the surface of the setting cement. The initial setting
time is the point at which the indenter no longer leaves a complete circular indentation. The
final setting time is when the indenter leaves no visible mark on the surface.
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Caption: Experimental workflow for shear bond strength testing.
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Caption: Troubleshooting logic for storage-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1179519#effect-of-different-storage-conditions-on-
panavia-tc-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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